Cas no 1510628-81-5 (2-(bromomethyl)-3H,4H-thieno3,2-dpyrimidin-4-one)

• Product Name: 2-(bromomethyl)-3H,4H-thieno3,2-dpyrimidin-4-one
• CAS No: 1510628-81-5
• MF: C₇H₅BrN₂OS
• MW: 245.096399068832
• MDL: MFCD24071818
• CID: 5617554
• PubChem ID: 136278805
• Update Time: 2023-11-24

2-(bromomethyl)-3H,4H-thieno3,2-dpyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• 1510628-81-5
• 2-(bromomethyl)-3H,4H-thieno[3,2-d]pyrimidin-4-one
• EN300-3023296
• 2-(Bromomethyl)-3H-thieno[3,2-d]pyrimidin-4-one
• AKOS019794768
• 2-(bromomethyl)-3H,4H-thieno3,2-dpyrimidin-4-one

• MDL： MFCD24071818
• Inchi： 1S/C7H5BrN2OS/c8-3-5-9-4-1-2-12-6(4)7(11)10-5/h1-2H,3H2,(H,9,10,11)
• InChI Key： PPFBTQZZWNQTCD-UHFFFAOYSA-N
• SMILES： BrCC1=NC2C=CSC=2C(N1)=O

Computed Properties

• Exact Mass: 243.93060g/mol
• Monoisotopic Mass: 243.93060g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 69.7Ų